Cas no 1021919-24-3 (tert-Butyl 4-bromo-3-methyl-1H-pyrazole-1-carboxylate)

• Product name: tert-Butyl 4-bromo-3-methyl-1H-pyrazole-1-carboxylate
• CAS No: 1021919-24-3
• MF: C₉H₁₃N₂O₂Br
• MW: 261.11572
• MDL: MFCD18434446
• CID: 1039047
• PubChem ID: 53216939

tert-Butyl 4-bromo-3-methyl-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-bromo-3-methyl-1H-pyrazole-1-carboxylate
• 1-BOC-4-Bromo-3-methylpyrazole
• N-Boc-4-bromo-3-methyl-pyrazole
• DA-16241
• tert-butyl 4-bromo-3-methyl-1H-pyrazole-1-carboxylate;1-Boc-4-bromo-3-methylpyrazole
• SB12355
• DTXSID00682067
• 1021919-24-3
• W11442
• tert-butyl 4-bromo-3-methylpyrazole-1-carboxylate
• 1H-Pyrazole-1-carboxylic acid, 4-bromo-3-methyl-, 1,1-dimethylethyl ester
• MFCD18434446
• AKOS015908393
• LRPOLTGTSAIHRO-UHFFFAOYSA-N
• CS-0037393
• WQB91924
• A855466
• tert-Butyl4-bromo-3-methyl-1H-pyrazole-1-carboxylate
• SCHEMBL481939
• AS-73055

• MDL： MFCD18434446
• Inchi： InChI=1S/C9H13BrN2O2/c1-6-7(10)5-12(11-6)8(13)14-9(2,3)4/h5H,1-4H3
• InChI Key： LRPOLTGTSAIHRO-UHFFFAOYSA-N
• SMILES： CC1=NN(C=C1Br)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 260.01600
• Monoisotopic Mass: 260.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 44.12000
• LogP: 2.73720

tert-Butyl 4-bromo-3-methyl-1H-pyrazole-1-carboxylate Security Information

tert-Butyl 4-bromo-3-methyl-1H-pyrazole-1-carboxylate Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives